3-(2-(4-chlorophenyl)acetamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide

• IUPAC Name: 3-[[2-(4-chlorophenyl)acetyl]amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H19ClN2O5/c26-16-7-5-15(6-8-16)13-22(29)28-23-18-3-1-2-4-19(18)33-24(23)25(30)27-17-9-10-20-21(14-17)32-12-11-31-20/h1-10,14H,11-13H2,(H,27,30)(H,28,29)
• InChI Key: YKYPSDWLWGOJML-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)CC5=CC=C(C=C5)Cl
• Molecular Formula: C25H19ClN2O5
• Molecular Weight: 462.9 g/mol

Description

The compound “3-(2-(4-chlorophenyl)acetamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide” is a complex organic molecule. It contains several functional groups including an acetamido group, a benzofuran group, and a dihydrobenzodioxin group. The presence of these groups suggests that this compound may have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely quite complex. It would be expected to have a large number of atoms and a correspondingly large molecular weight.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Without specific information on this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties.

Scientific Research Applications

Organic Light-Emitting Devices (OLEDs)

• Researchers have explored the use of this compound in OLEDs due to its blue-emissive properties. Specifically, a derivative called pyrenyl dihydrobenzodioxin phenanthroimidazole has been employed in non-doped blue OLEDs. .

Immunomodulation

• Recent patents highlight the potential immunomodulatory effects of compounds containing the 2,3-dihydrobenzo[b][1,4]dioxin-6-yl moiety. .

Antibacterial Agents

• Researchers have synthesized halo-chalcone hybrids derived from 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-one . .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or other bioactive compounds. Without specific information on this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential uses. This could include investigating its potential as a drug or as a material for various industrial applications.